Cas no 53842-01-6 (7-Fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one)

7-Fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one structure
53842-01-6 structure
Product Name:7-Fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one
CAS No:53842-01-6
MF:C10H10FNO
MW:179.190906047821
CID:2191576
PubChem ID:54106498
Update Time:2024-11-07

7-Fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one Chemical and Physical Properties

Names and Identifiers

    • 7-Fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one
    • 53842-01-6
    • 7-Fluoro-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one
    • NECSVEVWLMPRCZ-UHFFFAOYSA-N
    • 7-fluoro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one
    • 7-fluoro-1,3,4,5-tetrahydro-2H-1-benzazepin-2-on
    • SCHEMBL2407068
    • 7-Fluoro-1,3,4,5-tetrahydro-2H-benzo[b]azepin-2-one
    • 2H-1-Benzazepin-2-one, 7-fluoro-1,3,4,5-tetrahydro-
    • MFCD22381966
    • SY317794
    • DB-296736
    • G61074
    • Inchi: 1S/C10H10FNO/c11-8-4-5-9-7(6-8)2-1-3-10(13)12-9/h4-6H,1-3H2,(H,12,13)
    • InChI Key: NECSVEVWLMPRCZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)CCCC(N2)=O

Computed Properties

  • Exact Mass: 179.074642105g/mol
  • Monoisotopic Mass: 179.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.1Ų

7-Fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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7-Fluoro-1,3,4,5-tetrahydro-2H-benzo[b]azepin-2-one
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¥1100.00 2024-05-09
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